Cas no 2089332-67-0 (Hexamethylenimine-d4)

• Product Name: Hexamethylenimine-d4
• CAS No: 2089332-67-0
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 5722575
• Update Time: 2025-06-08

Hexamethylenimine-d4 Chemical and Physical Properties

Names and Identifiers

• Hexamethylenimine-d4

• Inchi： 1S/C6H13N/c1-2-4-6-7-5-3-1/h7H,1-6H2
• InChI Key： ZSIQJIWKELUFRJ-UHFFFAOYSA-N
• SMILES： C1CC([H])([H])NC([H])([H])CC1

Additional information on Hexamethylenimine-d4

Hexamethylenimine-d4: A Comprehensive Overview

Hexamethylenimine-d4, also known as 1,6-diaminohexane-d4, is a deuterated compound with the CAS number 2089332-67-0. This compound is a derivative of hexamethylenimine, which is a six-carbon diamine with two amino groups at the ends of the chain. The addition of deuterium atoms in the form of d4 makes this compound particularly useful in various scientific and industrial applications. In this article, we will explore the properties, applications, and recent advancements related to Hexamethylenimine-d4.

The chemical structure of Hexamethylenimine-d4 consists of a six-carbon chain with two amino groups (-NH2) at each end. The deuterium atoms are incorporated into the molecule, replacing four hydrogen atoms. This deuterated version of hexamethylenimine is highly stable and exhibits unique physical and chemical properties compared to its non-deuterated counterpart. The presence of deuterium enhances the compound's stability and resistance to certain chemical reactions, making it ideal for specific applications in research and industry.

Hexamethylenimine-d4 has been widely used in various fields due to its unique properties. One of the most significant applications is in nuclear magnetic resonance (NMR) spectroscopy. The deuterium atoms in the molecule provide a clear distinction between different hydrogen environments, allowing for precise analysis of molecular structures. This makes Hexamethylinemine-d4 an invaluable tool in analytical chemistry and material science.

In recent years, researchers have explored the potential of Hexamethylinemine-d4 in advanced materials development. For instance, studies have shown that this compound can be used as a precursor for synthesizing high-performance polymers and composites. The deuterium atoms in the molecule contribute to improved mechanical properties and thermal stability, making it suitable for applications in aerospace and automotive industries.

The synthesis of Hexamethylinemine-d4 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield. These developments have made d4 Hexamethylinemine more accessible for both academic research and industrial use.

In addition to its role in materials science, d4 Hexamethylinemine has also found applications in biotechnology and pharmacology. Researchers have utilized this compound as a building block for synthesizing bioactive molecules and drug delivery systems. The deuterium atoms enhance the stability of these molecules, ensuring their effectiveness in biological systems.

The demand for high-purity d4 Hexamethylinemine has driven innovations in purification techniques. Advanced chromatographic methods and distillation processes now allow for the production of ultra-high-purity samples, meeting the stringent requirements of modern research laboratories.

In conclusion, d4 Hexamethylinemine, or Hexamethylinemine-d4 (CAS 2089332-67-0), is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, derived from the incorporation of deuterium atoms, make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its importance in scientific advancements will only grow further.